Cas no 942474-81-9 (8-[(2-Nitro-4-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro-[4,5]-decane)

• Product Name: 8-[(2-Nitro-4-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro-[4,5]-decane
• CAS No: 942474-81-9
• MF: C₁₄H₁₅F₃N₂O₄
• MW: 332.275114297867
• MDL: MFCD09038315
• CID: 1067158
• PubChem ID: 26597747
• Update Time: 2025-05-24

8-[(2-Nitro-4-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro-[4,5]-decane Chemical and Physical Properties

Names and Identifiers

• 8-[(2-Nitro-4-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro-[4,5]-decane
• 8-[2-NITRO-4-(TRIFLUOROMETHYL)PHENYL]-1,4-DIOXA-8-AZASPIRO-[4,5]-DECANE
• 8-[2-Nitro-4-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[4.5]decane
• A916760
• BS-50354
• MFCD09038315
• 8-[2-nitro-4-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro[
• AKOS025296008
• Z317174344
• 8-(2-Nitro-4-(trifluoromethyl)phenyl)-1,4-dioxa-8-azaspiro[4.5]decane
• CS-0133249
• 942474-81-9
• D83044

• MDL： MFCD09038315
• Inchi： 1S/C14H15F3N2O4/c15-14(16,17)10-1-2-11(12(9-10)19(20)21)18-5-3-13(4-6-18)22-7-8-23-13/h1-2,9H,3-8H2
• InChI Key： HRGPJHCEEHVJCM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCC2(CC1)OCCO2)(F)F

Computed Properties

• Exact Mass: 332.09839145g/mol
• Monoisotopic Mass: 332.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Melting Point: 79-81

8-[(2-Nitro-4-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro-[4,5]-decane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 8-[(2-Nitro-4-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro-[4,5]-decane

8-[(2-Nitro-4-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro-[4,5]-decane: A Comprehensive Overview

The compound with CAS No. 942474-81-9, known as 8-[(2-Nitro-4-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro-[4,5]-decane, is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmacology and materials science. The molecule's structure is characterized by a spiro ring system, which combines a tetrahydropyran ring with a piperidine ring, creating a complex yet stable framework. The presence of a nitro group and a trifluoromethyl substituent further enhances its reactivity and functional versatility.

The synthesis of 8-[(2-Nitro-4-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro-[4,5]-decane involves a series of intricate organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's stability under various conditions has been extensively studied, making it a valuable candidate for applications that require robust chemical frameworks.

One of the most promising areas of research involving this compound is its potential use in drug development. The spiro structure is known to exhibit unique pharmacokinetic properties, which could be advantageous in designing bioactive molecules. Additionally, the trifluoromethyl group contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes. Recent studies have explored the compound's interaction with various biological targets, including enzymes and receptors, paving the way for its application in therapeutic agents.

In the field of materials science, 8-[(2-Nitro-4-(trifluoromethyl)phenyl]-1,4-dioxa-8-azaspiro-[4,5]-decane has shown potential as a building block for advanced polymers and nanomaterials. Its rigid structure and functional groups make it suitable for constructing materials with tailored mechanical and electronic properties. Researchers have also investigated its use in catalysis, where the compound's ability to act as a chiral catalyst has been demonstrated in asymmetric synthesis reactions.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions, making it a safer alternative to some traditional chemicals used in industrial applications. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 8-[(2-Nitro-4-(trifluoromethyl)phenyl]-1,4-dioxa-8 azaspiro[decane (CAS No. 973) represents a significant advancement in organic chemistry. Its versatile structure and unique properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and insights into this compound's behavior, its role in scientific innovation is expected to grow significantly.